Ethyl 7-oxo-4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxylate

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: ethyl 7-oxo-5,6-dihydro-4H-2,1-benzoxazole-3-carboxylate
• InChI: InChI=1S/C10H11NO4/c1-2-14-10(13)9-6-4-3-5-7(12)8(6)11-15-9/h2-5H2,1H3
• InChI Key: AYWOFXXNRDGSIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2CCCC(=O)C2=NO1

Description

Ethyl 7-oxo-4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 7-ethoxy-3-hydroxy-3,3a,4,5-tetrahydro-2,1-benzisoxazole-3-carboxylate 1.35 g (5.29 mmol) in 10 mL of EtOH, 1 mL of HCl 36% was added. The mixture was stirred at reflux for 2 hours. After cooling the solvent was removed under reduced pressure and the crude solid was purified by flash chromatography on silica gel (eluant: AcOEt/Hexane 2/8) to afford 0.380 g (35% yield) of the title compound as a white solid.